Cas no 217973-28-9 ((3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid
• CAS No: 217973-28-9
• CID: 4711271
• PubChem ID: 145945404
• Update Time: 2025-06-08

(3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid

Additional information on (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid

Recent Advances in the Study of (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid (CAS: 217973-28-9)

The compound (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid (CAS: 217973-28-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This chiral building block, characterized by its tert-butoxycarbonyl (Boc) protected methylamino group and carboxylic acid functionality, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in peptide mimetics, enzyme inhibitors, and as a precursor for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in developing potent protease inhibitors. Researchers utilized (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid as a key scaffold to create selective inhibitors of hepatitis C virus NS3/4A protease, showing improved pharmacokinetic properties compared to previous generations of inhibitors. The stereochemistry at the 3-position was found to be crucial for maintaining high binding affinity while reducing off-target effects.

In synthetic methodology developments, a team from MIT reported in ACS Catalysis (2024) an innovative asymmetric synthesis route for 217973-28-9 that achieves 99% enantiomeric excess with significantly reduced environmental impact. Their biocatalytic approach using engineered transaminases represents a major advancement in sustainable production of this important intermediate, potentially lowering manufacturing costs for derivative pharmaceuticals.

Pharmacological research has revealed interesting properties of derivatives of this compound. A Nature Communications paper (2023) described how structural modifications of 217973-28-9 led to the discovery of new modulators of G-protein coupled receptors (GPCRs), particularly showing promise in targeting orphan GPCRs associated with metabolic disorders. The tert-butoxycarbonyl group was found to play a dual role in both protecting the amine functionality and contributing to receptor binding affinity.

Analytical chemistry advancements have also emerged regarding this compound. A recent Analytical Chemistry publication (2024) presented a novel LC-MS/MS method for quantifying 217973-28-9 and its metabolites in biological matrices with unprecedented sensitivity (LOD of 0.1 ng/mL). This development is particularly valuable for pharmacokinetic studies of drugs incorporating this structural motif.

Looking forward, the unique structural features of (3S)-3-{(tert-butoxy)carbonyl(methyl)amino}-5-methylhexanoic acid continue to inspire new research directions. Current investigations focus on its potential in targeted drug delivery systems, where its amphiphilic nature and functional groups allow for conjugation with various therapeutic payloads while maintaining favorable biodistribution profiles.